Cas no 1806779-33-8 (5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1806779-33-8
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4812023
• Update Time: 2025-06-11

5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C8H5BrF2N2/c9-7-4-13-5(1-2-12)3-6(7)8(10)11/h3-4,8H,1H2
• InChI Key： ITKSOKPMMXPHOX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC#N)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7

Additional information on 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile

5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806779-33-8): A Comprehensive Overview

5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806779-33-8) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in drug discovery, synthetic chemistry, and materials science. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile.

Chemical Structure and Properties

5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile is a brominated pyridine derivative with a difluoromethyl group and a cyano group attached to the pyridine ring. The molecular formula of this compound is C₉H₅BrF₂N₂, and its molecular weight is approximately 241.04 g/mol. The presence of the bromine atom, difluoromethyl group, and cyano group imparts unique chemical properties to the molecule, making it highly reactive and suitable for various synthetic transformations.

The bromine atom in 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile can serve as a leaving group in nucleophilic substitution reactions, enabling the synthesis of diverse derivatives. The difluoromethyl group contributes to the molecule's lipophilicity and metabolic stability, which are crucial factors in drug design. The cyano group can be readily converted into other functional groups such as carboxylic acids, amides, or alcohols through well-established chemical reactions.

Synthesis Methods

The synthesis of 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile has been reported using various methodologies. One common approach involves the reaction of 5-bromopyridine-2-carbonitrile with difluoroiodomethane in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction proceeds via a nucleophilic substitution mechanism, where the iodide ion is displaced by the difluoroiodomethane to form the desired product.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling of 5-bromopyridine-2-carbonitrile with difluoromethylzinc reagents can efficiently produce 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile. This method offers high yields and excellent regioselectivity, making it suitable for large-scale synthesis.

Applications in Drug Discovery and Pharmaceutical Research

5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile has shown promise in drug discovery due to its unique structural features and reactivity. The bromine atom can be used as a handle for further functionalization, allowing the synthesis of a wide range of bioactive compounds. The difluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are important considerations in drug design.

In recent studies, derivatives of 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile have been evaluated for their potential as inhibitors of various biological targets. For example, a series of compounds derived from this scaffold have been shown to exhibit potent inhibitory activity against kinases involved in cancer progression. These findings highlight the potential of 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile-based compounds as lead molecules for developing novel anticancer agents.

Synthetic Chemistry and Materials Science Applications

Beyond pharmaceutical applications, 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile has found utility in synthetic chemistry and materials science. The versatile reactivity of this compound makes it an attractive building block for constructing complex molecules with diverse functionalities. For instance, it can be used as a key intermediate in the synthesis of fluorinated polymers with enhanced thermal stability and mechanical properties.

In materials science, fluorinated pyridines like 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile have been explored for their potential in developing advanced materials such as semiconductors and optoelectronic devices. The presence of fluorine atoms imparts unique electronic properties to these materials, making them suitable for applications in electronic devices.

Conclusion

In conclusion, 5-Bromo-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1806779-33-8) is a multifaceted compound with significant potential in various fields of chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an attractive building block for synthesizing bioactive compounds and advanced materials. Recent research advancements have further highlighted its importance as a lead molecule for developing novel drugs and functional materials.